![molecular formula C19H20N2O4S B2968320 (Z)-4-methoxy-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide CAS No. 865161-26-8](/img/structure/B2968320.png)
(Z)-4-methoxy-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide
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Description
Benzothiazole derivatives are a class of compounds that have been studied for their potential therapeutic applications . They are characterized by a benzene ring fused to a thiazole, which is a five-membered ring containing nitrogen and sulfur atoms . The specific compound you mentioned appears to have additional methoxy and ethyl groups attached to the benzothiazole structure, which could potentially influence its properties and biological activity.
Synthesis Analysis
The synthesis of benzothiazole derivatives often involves the coupling of substituted 2-amino benzothiazoles with other compounds . For example, one method involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid . The specific synthesis route for your compound would depend on the exact placement and nature of the substituent groups.Molecular Structure Analysis
The molecular structure of benzothiazole derivatives, including your compound, would be characterized by the presence of the benzothiazole core structure, with additional groups attached at various positions. The exact structure would need to be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy .Chemical Reactions Analysis
The chemical reactions involving benzothiazole derivatives would depend on the specific compound and the conditions. Some benzothiazole derivatives have been found to exhibit anti-Parkinsonian activity, suggesting they may interact with biological targets in the body .Mechanism of Action
Future Directions
Future research on benzothiazole derivatives could involve the synthesis and testing of new compounds with different substituent groups, to explore their potential therapeutic applications. This could include in vitro and in vivo studies to evaluate their biological activity, as well as studies to investigate their mechanism of action .
Properties
IUPAC Name |
4-methoxy-N-[6-methoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O4S/c1-23-11-10-21-16-9-8-15(25-3)12-17(16)26-19(21)20-18(22)13-4-6-14(24-2)7-5-13/h4-9,12H,10-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWIXBYNPCSXEIX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C2=C(C=C(C=C2)OC)SC1=NC(=O)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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